Cas no 36330-84-4 (4-Oxo-4-(4-phenylsulfanyl-phenyl)-butyric acid)

• Product Name: 4-Oxo-4-(4-phenylsulfanyl-phenyl)-butyric acid
• CAS No: 36330-84-4
• MF: C₁₆H₁₄O₃S
• MW: 286.345563411713
• CID: 2940184
• Update Time: 2023-08-10

4-Oxo-4-(4-phenylsulfanyl-phenyl)-butyric acid Chemical and Physical Properties

Names and Identifiers

• 4-oxo-4-(4-phenylsulfanyl-phenyl)-butyric acid
• 4-Oxo-4-(4-phenylsulfanyl-phenyl)-butyric acid

• Inchi： 1S/C16H14O3S/c17-15(10-11-16(18)19)12-6-8-14(9-7-12)20-13-4-2-1-3-5-13/h1-9H,10-11H2,(H,18,19)
• InChI Key： ORYBFBIMKFXPEH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC(=CC=1)C(CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 3.4
• Topological Polar Surface Area: 79.7